Cas no 25255-04-3 (8-(4-amino-3-methoxy-phenyl)azo-6-ethoxy-5-[(2-hydroxy-6-sulfo-1-naphthyl)azo]naphthalene-2-sulfonic acid)

• Product name: 8-(4-amino-3-methoxy-phenyl)azo-6-ethoxy-5-[(2-hydroxy-6-sulfo-1-naphthyl)azo]naphthalene-2-sulfonic acid
• CAS No: 25255-04-3
• MF: C₂₉H₂₅N₅O₉S₂
• MW: 651.6669
• CID: 1421409
• PubChem ID: 4163872

8-(4-amino-3-methoxy-phenyl)azo-6-ethoxy-5-[(2-hydroxy-6-sulfo-1-naphthyl)azo]naphthalene-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 8-(4-amino-3-methoxy-phenyl)azo-6-ethoxy-5-[(2-hydroxy-6-sulfo-1-naphthyl)azo]naphthalene-2-sulfonic acid
• 2-naphtha<wbr>
• LogP
• 25255-04-3
• DTXSID701103975
• 8-[2-(4-Amino-3-methoxyphenyl)diazenyl]-6-ethoxy-5-[2-(2-hydroxy-6-sulfo-1-naphthalenyl)diazenyl]-2-naphthalenesulfonic acid

• Inchi： InChI=1S/C29H25N5O9S2/c1-3-43-27-15-24(32-31-17-5-10-23(30)26(13-17)42-2)22-14-19(45(39,40)41)7-9-21(22)29(27)34-33-28-20-8-6-18(44(36,37)38)12-16(20)4-11-25(28)35/h4-15,35H,3,30H2,1-2H3,(H,36,37,38)(H,39,40,41)
• InChI Key： OFEWTTHURUAVAY-UHFFFAOYSA-N
• SMILES： CCOC1=C(C2=C(C=C(C=C2)S(=O)(=O)O)C(=C1)N=NC3=CC(=C(C=C3)N)OC)N=NC4=C(C=CC5=C4C=CC(=C5)S(=O)(=O)O)O

Computed Properties

• Exact Mass: 651.10955
• Monoisotopic Mass: 651.10936974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 45
• Rotatable Bond Count: 9
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 240Ų

Experimental Properties

• Density: 1.57
• Refractive Index: 1.709
• PSA: 222.89

Additional information on 8-(4-amino-3-methoxy-phenyl)azo-6-ethoxy-5-[(2-hydroxy-6-sulfo-1-naphthyl)azo]naphthalene-2-sulfonic acid

测试